Cas no 2228712-66-9 (tert-butyl N-(4-ethenyl-3-methoxyphenyl)carbamate)

• Product Name: tert-butyl N-(4-ethenyl-3-methoxyphenyl)carbamate
• CAS No: 2228712-66-9
• MF: C₁₄H₁₉NO₃
• MW: 249.305564165115
• CID: 5854302
• PubChem ID: 165622207
• Update Time: 2025-06-20

tert-butyl N-(4-ethenyl-3-methoxyphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(4-ethenyl-3-methoxyphenyl)carbamate
• 2228712-66-9
• EN300-1899094

• Inchi： 1S/C14H19NO3/c1-6-10-7-8-11(9-12(10)17-5)15-13(16)18-14(2,3)4/h6-9H,1H2,2-5H3,(H,15,16)
• InChI Key： FOYQJMNLNRUBIQ-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(C=C)=C(C=1)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 249.13649347g/mol
• Monoisotopic Mass: 249.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 47.6Ų

Additional information on tert-butyl N-(4-ethenyl-3-methoxyphenyl)carbamate

Professional Introduction to Compound with CAS No. 2228712-66-9 and Product Name: tert-butyl N-(4-ethenyl-3-methoxyphenyl)carbamate

The compound with the CAS number 2228712-66-9 and the product name tert-butyl N-(4-ethenyl-3-methoxyphenyl)carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug development and molecular biology research.

At the core of this compound's significance lies its molecular structure, which incorporates a tert-butyl group and an N-(4-ethenyl-3-methoxyphenyl)carbamate moiety. The tert-butyl group contributes to the compound's stability and lipophilicity, making it an attractive candidate for formulation in various pharmaceutical applications. Meanwhile, the 4-ethenyl-3-methoxyphenyl part of the molecule introduces a hydrophobic aromatic ring system that can interact with biological targets, enhancing its pharmacological activity.

Recent research has highlighted the compound's potential in modulating biological pathways associated with inflammation and neurodegeneration. Studies have demonstrated that derivatives of tert-butyl N-(4-ethenyl-3-methoxyphenyl)carbamate can exhibit significant anti-inflammatory effects by inhibiting key enzymes such as COX-2 and LOX. These findings are particularly relevant in the context of chronic inflammatory diseases, where targeted therapy is essential for improving patient outcomes.

In addition to its anti-inflammatory properties, preliminary investigations have suggested that this compound may also have neuroprotective effects. The 4-ethenyl-3-methoxyphenyl moiety has been shown to interact with receptors and enzymes involved in neuronal signaling, potentially offering a novel approach to treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. These studies underscore the importance of exploring structurally diverse compounds for therapeutic applications.

The synthesis of tert-butyl N-(4-ethenyl-3-methoxyphenyl)carbamate involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed carbamate formation, have been employed to optimize the synthetic route. These techniques not only enhance efficiency but also minimize unwanted byproducts, ensuring that the final product meets stringent quality standards.

From a pharmacokinetic perspective, the lipophilic nature of the tert-butyl group contributes to favorable absorption and distribution characteristics, while the polar N-(4-ethenyl-3-methoxyphenyl)carbamate moiety aids in metabolic stability. This balance makes the compound a promising candidate for oral administration, where bioavailability is a critical factor in drug efficacy.

The compound's potential extends beyond its direct therapeutic applications; it also serves as a valuable scaffold for designing novel analogs with enhanced properties. By modifying specific functional groups or introducing additional substituents, researchers can fine-tune the pharmacological profile of tert-butyl N-(4-ethenyl-3-methoxyphenyl)carbamate, leading to more effective and targeted treatments.

In conclusion, the compound with CAS No. 2228712-66-9 and product name tert-butyl N-(4-ethenyl-3-methoxyphenyl)carbamate represents a significant advancement in pharmaceutical chemistry. Its unique structural features, coupled with promising preclinical findings, position it as a compelling candidate for further development in drug discovery and therapeutic applications. As research continues to uncover new insights into its mechanisms of action, this compound is poised to play a crucial role in addressing some of today's most challenging medical conditions.